Cas no 1152533-85-1 (1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid)

• Product Name: 1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid
• CAS No: 1152533-85-1
• MF: C₁₀H₆F₂N₂O₂
• MW: 224.163649082184
• CID: 4572809
• PubChem ID: 33787242
• Update Time: 2023-08-10

1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid
• 1-(2,4-difluorophenyl)pyrazole-3-carboxylic acid
• CWB53385

• Inchi： 1S/C10H6F2N2O2/c11-6-1-2-9(7(12)5-6)14-4-3-8(13-14)10(15)16/h1-5H,(H,15,16)
• InChI Key： LEWKRIWZTYUQFH-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C=CC(C(=O)O)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 278
• XLogP3: 2
• Topological Polar Surface Area: 55.1

Experimental Properties

• Melting Point: NA

1-(2,4-difluorophenyl)-1H-pyrazole-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)